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Compound of Interest

Compound Name: ABBV-CLS-7262

Cat. No.: B15136085

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fosigotifator (formerly ABBV-CLS-7262) is an investigational small molecule designed to

activate the eukaryotic initiation factor 2B (eIF2B), a key regulator of the integrated stress

response (ISR). The ISR is a cellular signaling network implicated in a variety of diseases,

including neurodegenerative conditions. This guide provides an objective comparison of

fosigotifator with its primary competitor, DNL343, another eIF2B activator, and the preclinical

tool compound ISRIB. The information is intended to support independent verification of

fosigotifator's results by presenting available data from preclinical and clinical studies.
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Feature
Fosigotifator
(ABBV-CLS-7262)

DNL343 ISRIB

Mechanism of Action eIF2B Activator eIF2B Activator eIF2B Activator

Developer
Calico Life Sciences /

AbbVie
Denali Therapeutics

University of

California, San

Francisco (UCSF)

Primary Indications

Amyotrophic Lateral

Sclerosis (ALS),

Vanishing White

Matter (VWM)

Disease

Amyotrophic Lateral

Sclerosis (ALS)

Preclinical tool for

neurodegenerative

disease research

Clinical Development

Stage (ALS)

Phase 2/3 (Failed to

meet primary

endpoint)

Phase 2/3 (Failed to

meet primary

endpoint)

N/A (Preclinical)

Clinical Development

Stage (VWM)
Phase 1b/2 (Ongoing) N/A N/A

Quantitative Data Comparison
Pharmacokinetics
While comprehensive head-to-head pharmacokinetic data is not publicly available, the

following table summarizes key parameters gathered from clinical trials in healthy volunteers

and patient populations.
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Parameter
Fosigotifator (ABBV-CLS-
7262)

DNL343

Administration Oral Oral

Half-life
Supports once-daily dosing

(specific values not disclosed)

38-46 hours (in healthy

volunteers)[1][2]

CSF-to-unbound Plasma Ratio Data not publicly available

0.66-0.92 (in healthy

volunteers), 1.02-1.23 (in ALS

patients)[1][3][4][5]

Key Findings

A Phase 1 study in healthy

Asian and Western subjects

showed no meaningful

differences in exposure,

suggesting dose adjustments

for Asian populations are not

needed.[2]

Dose-dependent increases in

plasma concentrations were

observed.[4][5]

Efficacy Data
Both fosigotifator and DNL343 were evaluated in the HEALEY ALS Platform Trial, a multi-

regimen study designed to accelerate the development of ALS therapies.[3][6][7] Unfortunately,

both failed to meet their primary endpoint.
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Endpoint Fosigotifator (Regimen F) DNL343 (Regimen G)

Primary Endpoint

Not met (Change from

baseline in ALSFRS-R score

and survival)[8][9][10]

Not met (Change from

baseline in ALSFRS-R score

and survival)[11]

Key Secondary Endpoints

Not met at the primary dose.[8]

[9][10] At an exploratory high

dose, a 32% slower decline in

upper extremity and 62%

slower decline in lower

extremity muscle strength was

observed compared to

placebo.[8][10] A potential

signal for slowing respiratory

decline was also noted at the

high dose.[10]

Not met (Muscle strength and

respiratory function)[11]

Safety
Generally safe and well-

tolerated.[9]

Generally safe and well-

tolerated.[11]

Preclinical studies in mouse models of VWM have shown promise for eIF2B activators.
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Compound Animal Model Key Findings

Fosigotifator Mouse model of VWM

Blunted the persistent ISR in

the brain and spinal cord and

corrected coordination and

movement problems.[12][13]

DNL343
eIF2B loss-of-function mouse

model

Reduced CNS ISR activity and

neurodegeneration in a dose-

dependent manner, prevented

motor dysfunction, and

reversed elevations in plasma

neurofilament light (NfL) and

GFAP.[14][15]

2BAct (ISRIB analog) Mouse model of VWM

Prevented all measures of

pathology and normalized the

transcriptome and proteome.

Signaling Pathway and Experimental Workflow
Diagrams
Integrated Stress Response (ISR) Pathway and
Mechanism of Action of eIF2B Activators
Cellular stress triggers the phosphorylation of eIF2α, which then inhibits eIF2B, leading to a

shutdown of global protein synthesis and the induction of stress-response genes. eIF2B

activators like fosigotifator and DNL343 bind to and stabilize the eIF2B complex, enhancing its

activity even in the presence of phosphorylated eIF2α, thereby restoring protein synthesis.
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Mechanism of eIF2B activators in the ISR pathway.

Preclinical Experimental Workflow for VWM Mouse
Model
A typical preclinical study to evaluate the efficacy of an eIF2B activator in a Vanishing White

Matter (VWM) mouse model would involve the following steps:

VWM Mouse Model Selection

Chronic Administration of
Fosigotifator/Alternative

Behavioral Testing
(e.g., Balance Beam, Gait Analysis)

Biomarker Analysis
(e.g., ISR markers, NfL, GFAP)

Histopathological Analysis
(Myelination, Glial Pathology)

Data Analysis and Comparison

Click to download full resolution via product page

Workflow for preclinical evaluation in VWM mouse models.
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Experimental Protocols
eIF2B Guanine Nucleotide Exchange Factor (GEF)
Activity Assay
This assay measures the ability of eIF2B to exchange GDP for GTP on its substrate eIF2, a

key step in translation initiation. The activity of eIF2B activators can be quantified by their effect

on this exchange rate.

Objective: To determine the in vitro efficacy of eIF2B activators.

Materials:

Purified eIF2B protein

Purified eIF2 protein

Fluorescently labeled GDP (e.g., BODIPY-FL-GDP)

Unlabeled GTP

Assay buffer (e.g., Tris-HCl, KCl, MgCl2, DTT)

96-well microplate

Fluorescence plate reader

Procedure:

Loading of eIF2 with fluorescent GDP: Incubate purified eIF2 with an excess of BODIPY-FL-

GDP to allow for binding.

Removal of unbound GDP: Use a desalting column or similar method to remove unbound

fluorescent GDP.

Initiation of the exchange reaction: In a 96-well plate, combine the BODIPY-FL-GDP-loaded

eIF2 with the assay buffer.
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Addition of eIF2B and activator: Add purified eIF2B and the test compound (e.g.,

fosigotifator) at various concentrations to the wells.

Start of exchange: Initiate the reaction by adding an excess of unlabeled GTP.

Kinetic measurement: Immediately begin measuring the decrease in fluorescence over time

using a fluorescence plate reader. The exchange of fluorescent GDP for unlabeled GTP

results in a decrease in the fluorescence signal.

Data analysis: Calculate the initial rate of GDP exchange for each concentration of the test

compound. Plot the rates against the compound concentration and fit the data to a suitable

dose-response curve to determine the EC50.

Vanishing White Matter (VWM) Mouse Model Behavioral
Testing
Mouse models with mutations in the Eif2b genes that recapitulate the human VWM pathology

are used to assess the in vivo efficacy of drug candidates.[16][17][18]

Objective: To evaluate the effect of eIF2B activators on motor coordination and gait in a VWM

mouse model.

Apparatus:

Balance beam apparatus

Gait analysis system (e.g., CatWalk)

Procedures:

Balance Beam Test:

Mice are trained to traverse a narrow, elevated beam.

During testing, the time taken to cross the beam and the number of foot slips are

recorded.

Improved performance (shorter time, fewer slips) indicates better motor coordination.[16]
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Gait Analysis (e.g., CatWalk):

Mice walk across a glass plate, and their paw prints are recorded by a high-speed camera

from below.

Various gait parameters, such as stride length, paw pressure, and inter-paw coordination,

are analyzed.

Normalization of gait parameters in treated VWM mice compared to untreated controls

suggests a therapeutic effect.

HEALEY ALS Platform Trial Protocol
Objective: To evaluate the safety and efficacy of multiple investigational products for the

treatment of ALS.

Design:

Multi-center, multi-regimen, randomized, placebo-controlled platform trial.

A master protocol governs the overall trial conduct, with regimen-specific appendices for

each investigational product.[3]

Participants are randomized to an active regimen or a shared placebo group.

Key Inclusion Criteria:

Diagnosis of sporadic or familial ALS.

Disease duration of 24 months or less.

Slow Vital Capacity (SVC) ≥ 50% of predicted.

Primary Endpoint:

A composite measure of the change in the Amyotrophic Lateral Sclerosis Functional Rating

Scale-Revised (ALSFRS-R) score and survival time over a 24-week period.[6][19]

Key Secondary Endpoints:
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Change in respiratory function, typically measured by Slow Vital Capacity (SVC).[6]

Change in muscle strength, often assessed using hand-held dynamometry.[6]

Survival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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